1-Benzyl-5-bromo-6-fluorobenzotriazole
Overview
Description
1-Benzyl-5-bromo-6-fluorobenzotriazole is a chemical compound with the CAS Number: 1365272-70-3 . It has a molecular weight of 306.14 . The IUPAC name for this compound is 1-benzyl-5-bromo-6-fluoro-1H-1,2,3-benzotriazole .
Molecular Structure Analysis
The InChI code for 1-Benzyl-5-bromo-6-fluorobenzotriazole is 1S/C13H9BrFN3/c14-10-6-12-13(7-11(10)15)18(17-16-12)8-9-4-2-1-3-5-9/h1-7H,8H2 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
The predicted physical and chemical properties of 1-Benzyl-5-bromo-6-fluorobenzotriazole include a density of 1.6±0.1 g/cm^3, boiling point of 449.9±35.0 °C at 760 mmHg, vapour pressure of 0.0±1.1 mmHg at 25°C, enthalpy of vaporization of 68.1±3.0 kJ/mol, flash point of 225.9±25.9 °C, index of refraction of 1.677, molar refractivity of 72.3±0.5 cm^3, and a molar volume of 192.1±7.0 cm^3 .Scientific Research Applications
Synthesis and Reactivity
1-Benzyl-5-bromo-6-fluorobenzotriazole is involved in the synthesis of various chemical compounds. Zumbrunn (1998) described the selective reaction of a related triazole compound with cesium fluoride to yield 1-benzyl-3-bromo-5-fluoro-1H-[1,2,4]triazole. This showcases its role in the versatile synthesis of fluorinated triazoles, which are valuable in chemical research for their reactivity with a wide range of nucleophiles (Zumbrunn, 1998).
Spectroscopic Properties
The halogen substitution in benzothiazoles, including fluorination, significantly influences their spectroscopic properties. Misawa et al. (2019) found that halogenated derivatives of benzothiazoles showed blue-shifted electronic absorption and fluorescence emission maxima, indicating the impact of fluorination on the optical properties of these compounds (Misawa et al., 2019).
Antitumor Properties
Fluorinated benzothiazoles, like 1-Benzyl-5-bromo-6-fluorobenzotriazole, have shown potential in cancer research. Hutchinson et al. (2001, 2002) and Bradshaw et al. (2002) studied various fluorinated benzothiazoles for their cytotoxic properties in vitro. These compounds were notably potent against specific cancer cell lines, highlighting their potential as antitumor agents (Hutchinson et al., 2001); (Bradshaw et al., 2002).
Antimicrobial Activity
Sathe et al. (2010) synthesized and screened fluorobenzothiazoles for their antitubercular activity. This research indicates the potential of fluorinated benzothiazoles in developing new antimicrobial agents (Sathe et al., 2010).
Imaging and Diagnostic Use
Wang et al. (2006) explored fluorinated 2-arylbenzothiazoles as potential PET cancer imaging agents. The study underscores the use of such fluorinated compounds in diagnostic imaging, especially in identifying and tracking cancer cells (Wang et al., 2006).
Safety And Hazards
properties
IUPAC Name |
1-benzyl-5-bromo-6-fluorobenzotriazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrFN3/c14-10-6-12-13(7-11(10)15)18(17-16-12)8-9-4-2-1-3-5-9/h1-7H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTZWFCMDDNXPTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC(=C(C=C3N=N2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrFN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20742915 |
Source
|
| Record name | 1-Benzyl-5-bromo-6-fluoro-1H-benzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20742915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-5-bromo-6-fluorobenzotriazole | |
CAS RN |
1365272-70-3 |
Source
|
| Record name | 1H-Benzotriazole, 5-bromo-6-fluoro-1-(phenylmethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1365272-70-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Benzyl-5-bromo-6-fluoro-1H-benzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20742915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-bromo-N-[[4-[[(2-bromoacetyl)amino]methyl]cyclohexyl]methyl]acetamide](/img/structure/B577982.png)
![1-[(2-Bromo-6-fluorophenyl)methyl]piperidine](/img/structure/B578000.png)
![4-Chloro-6-iodo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine](/img/structure/B578001.png)